Cas no 10133-25-2 (Benzobthiophene-4-carboxaldehyde)

• Product Name: Benzobthiophene-4-carboxaldehyde
• CAS No: 10133-25-2
• MF: C₉H₆OS
• MW: 162.208341121674
• MDL: MFCD18432490
• CID: 842474
• PubChem ID: 13985797
• Update Time: 2025-04-19

Benzobthiophene-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-4-carboxaldehyde
• Benzo[b]thiophene-4-carbaldehyde
• Methyl 3-pyrrolidinecarboxylate-2-boronic acid
• SCHEMBL2263913
• DTXSID70553836
• SB30110
• AT10898
• Z1255419137
• BS-14217
• benzo[b]thiophene-4-carboaldehyde
• EN300-1608393
• 1-Benzothiophene-4-carbaldehyde
• DA-19642
• AKOS016002491
• WTCQKBKVLYOTFC-UHFFFAOYSA-N
• MFCD18432490
• 10133-25-2
• CS-0097674
• Benzobthiophene-4-carboxaldehyde

• MDL： MFCD18432490
• Inchi： 1S/C9H6OS/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-6H
• InChI Key： WTCQKBKVLYOTFC-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C=O)=CC=CC1=2

Computed Properties

• Exact Mass: 162.01398
• Monoisotopic Mass: 162.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.71380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes